Ethyl 4,6-dihydroxynicotinate

• IUPAC Name: ethyl 4-hydroxy-6-oxo-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C8H9NO4/c1-2-13-8(12)5-4-9-7(11)3-6(5)10/h3-4H,2H2,1H3,(H2,9,10,11)
• InChI Key: QDHHLXABEXNRJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC(=O)C=C1O
• Molecular Formula: C8H9NO4
• DSSTOX Substance ID: DTXSID60715628
• Molecular Weight: 183.16 g/mol
• CAS RN: 6975-44-6

Description

Synthesis Analysis

The synthesis of compounds structurally related to Ethyl 4,6-dihydroxynicotinate often involves intricate organic synthesis techniques. For example, a novel and convenient synthesis method for similar compounds under ultrasound irradiation offers advantages like shorter reaction times and higher yields, highlighting the efficiency and environmental friendliness of modern synthetic approaches (Wang et al., 2011)(Wang, Y., Zou, Y., Zhao, X.-h., & Shi, D., 2011).

Molecular Structure Analysis

Understanding the molecular structure is crucial for determining the reactivity and interaction of Ethyl 4,6-dihydroxynicotinate with other molecules. Crystal and molecular structure studies, as performed on closely related compounds, provide insights into the arrangement of molecules in the solid state and the potential for forming hydrogen bonds, which could affect the compound's solubility and reactivity (Kaur et al., 2012)(Kaur, M., Jasinski, J., Butcher, R., Yathirajan, H., Mayekar, A. N., & Narayana, B., 2012).

Chemical Reactions and Properties

Ethyl 4,6-dihydroxynicotinate's chemical properties can be elucidated through its participation in various chemical reactions. For example, reactions involving ethyl γ-bromo-β-methoxycrotonate with carbonyl compounds to synthesize similar heterocyclic compounds illustrate the type of reactions ethyl nicotinates might undergo, including cyclization and condensation, which are pivotal in synthesizing complex organic molecules (Shandala et al., 1984)(Shandala, M. Y., Ayoub, M. T., & Mohammad, M., 1984).

Physical Properties Analysis

The physical properties of Ethyl 4,6-dihydroxynicotinate, such as solubility, melting point, and boiling point, are critical for its application in chemical synthesis. While specific data on Ethyl 4,6-dihydroxynicotinate might not be readily available, analogous compounds' crystal structure analysis provides valuable information on the intermolecular forces that influence these physical properties (Rajnikant et al., 2011)(Rajnikant, Chhajer, G., Parihar, S., Gupta, N., Kohli, S., & Ponnuswamy, M., 2011).

Chemical Properties Analysis

The chemical properties of Ethyl 4,6-dihydroxynicotinate, including reactivity with other chemicals, stability under various conditions, and its role as a reactant or catalyst in organic synthesis, are foundational to its application in chemical research and industry. Investigating the reaction mechanisms and products of similar compounds can shed light on Ethyl 4,6-dihydroxynicotinate's chemical behavior (Lucas et al., 2008)(Lucas, F., Peruch, F., Carlotti, S., Deffieux, A., Leblanc, A., & Boisson, C., 2008).

Scientific Research Applications

• Anticancer Activity : A study by Ragavan et al. (2020) synthesized a new ligand related to Ethyl 4,6-dihydroxynicotinate, demonstrating promising anticancer activity against breast cancer cells. This suggests its potential use in chemotherapeutic treatments (Ragavan et al., 2020).

• Novel Heterocyclic Systems : Trofimov et al. (2012) showed that Ethyl isonicotinate, a related compound, can react under mild conditions to produce new polycondensed heterocyclic systems. This process involves regio- and stereospecific cyclization, yielding significant yields (Trofimov et al., 2012).

• Synthesis of Hydroxybenzoates : Bartlett et al. (1983) synthesized ethyl 4-hydroxy-2,3-dimethylbenzoate, a derivative of Ethyl 4,6-dihydroxynicotinate. This study focused on the regiospecific deoxygenation of β-resorcylic ester derivatives (Bartlett et al., 1983).

• Synthesis of Heterocyclic Compounds : Markova et al. (1970) developed ethyl 2-aminooxymethyl-6-phenylnicotinate hydrochloride, a new heterocyclic compound, by condensation with ethyl 2-bromomethyl-6-phenylnicotinate (Markova et al., 1970).

• Production of Anhydrous Ethyl Alcohol : Cipriano et al. (2022) successfully produced anhydrous ethyl alcohol from corn starch through hydrolysis and alcoholic fermentation, resulting in a high-purity product with commercial value (Cipriano et al., 2022).

Safety and Hazards

Ethyl 4,6-Dihydroxynicotinate may cause skin and eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves, eye protection, and face protection. If skin or eye irritation persists, medical advice or attention should be sought.